Cas no 2228964-28-9 ((2,4-dimethylphenyl)methyl sulfamate)

• Product Name: (2,4-dimethylphenyl)methyl sulfamate
• CAS No: 2228964-28-9
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6583622
• PubChem ID: 165679567
• Update Time: 2025-08-05

(2,4-dimethylphenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethylphenyl)methyl sulfamate
• 2228964-28-9
• EN300-1986948

• Inchi： 1S/C9H13NO3S/c1-7-3-4-9(8(2)5-7)6-13-14(10,11)12/h3-5H,6H2,1-2H3,(H2,10,11,12)
• InChI Key： HRACFPUZMYMHDC-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Additional information on (2,4-dimethylphenyl)methyl sulfamate

Professional Introduction to (2,4-dimethylphenyl)methyl sulfamate (CAS No. 2228964-28-9)

(2,4-dimethylphenyl)methyl sulfamate, with the chemical identifier CAS No. 2228964-28-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its sulfamate functional group and a phenyl ring substituted with two methyl groups at the 2 and 4 positions, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in medicinal chemistry and synthetic organic chemistry.

The structure of (2,4-dimethylphenyl)methyl sulfamate consists of a benzene ring with two methyl groups attached at the 2 and 4 positions, which enhances its stability and reactivity. The presence of the sulfamate group (-SO₂NH₂) at the para position relative to one of the methyl groups introduces a polar nature to the molecule, making it soluble in polar solvents and facilitating its interaction with biological targets. This structural feature has been exploited in the design of novel pharmaceutical agents, where such modifications can influence binding affinity and metabolic stability.

In recent years, (2,4-dimethylphenyl)methyl sulfamate has been studied for its potential applications in drug development. The sulfamate moiety is known to be a versatile pharmacophore, often found in active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds and participate in hydrophobic interactions. This makes it an attractive scaffold for designing molecules that can interact with biological receptors or enzymes with high specificity. For instance, sulfamate-containing compounds have shown promise in inhibiting certain enzymes involved in inflammatory pathways, making them candidates for therapeutic agents targeting conditions such as arthritis and autoimmune diseases.

One of the most compelling aspects of (2,4-dimethylphenyl)methyl sulfamate is its role as an intermediate in the synthesis of more complex molecules. Its structural framework allows for further functionalization, enabling chemists to tailor properties such as solubility, bioavailability, and pharmacokinetic profiles. This flexibility has been leveraged in the development of novel agrochemicals as well, where sulfamate derivatives have demonstrated efficacy in pest control and plant growth regulation.

Recent advancements in computational chemistry have further highlighted the potential of (2,4-dimethylphenyl)methyl sulfamate. Molecular modeling studies have indicated that this compound can serve as a lead structure for designing drugs that target specific disease pathways. By integrating machine learning algorithms with traditional pharmacophore modeling, researchers have been able to predict binding affinities and optimize molecular structures more efficiently. This approach has led to the identification of new analogs of (2,4-dimethylphenyl)methyl sulfamate that exhibit improved pharmacological properties.

The synthesis of (2,4-dimethylphenyl)methyl sulfamate involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions followed by sulfonation and subsequent reduction steps. The use of advanced catalytic systems has enabled more efficient and environmentally friendly synthesis methods, reducing waste generation and energy consumption. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The biological activity of (2,4-dimethylphenyl)methyl sulfamate has been explored through both in vitro and in vivo studies. In vitro assays have shown that this compound can interact with various biological targets, including enzymes and receptors relevant to neurological disorders. Preliminary in vivo studies have also demonstrated its potential as an active ingredient in formulations aimed at treating conditions such as neurodegenerative diseases. These findings underscore the importance of continued research into this compound's therapeutic applications.

The future prospects for (2,4-dimethylphenyl)methyl sulfamate are promising, with ongoing research focused on expanding its utility across multiple domains. Efforts are underway to develop new synthetic methodologies that enhance yield and purity while minimizing environmental impact. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery of novel derivatives with enhanced pharmacological properties.

In conclusion, (2,4-dimethylphenyl)methyl sulfamate (CAS No. 2228964-28-9) represents a significant compound in the realm of chemical biology and drug development. Its unique structural features and versatile reactivity make it a valuable tool for designing innovative therapeutic agents. As research continues to uncover new applications for this molecule, its importance is likely to grow further within the pharmaceutical industry.